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Compound of Interest

Compound Name: (Rac)-Tenofovir alafenamide-d5

Cat. No.: B2423890

A Head-to-Head Comparison of TAF-Based
Antiretroviral Regimens

Tenofovir alafenamide (TAF), a novel prodrug of tenofovir, forms the backbone of several
leading antiretroviral therapy (ART) regimens. Its targeted delivery mechanism allows for lower
plasma tenofovir concentrations compared to its predecessor, tenofovir disoproxil fumarate
(TDF), resulting in an improved renal and bone safety profile.[1][2][3][4][5] This guide provides
a head-to-head comparison of prominent TAF-based single-tablet regimens, presenting key
experimental data on their efficacy and safety to inform researchers, scientists, and drug
development professionals.

Featured TAF-Based Regimens:

This comparison focuses on the following widely utilized TAF-based single-tablet regimens:

Biktarvy® (bictegravir/emtricitabine/tenofovir alafenamide)

Genvoya® (elvitegravir/cobicistat/emtricitabine/tenofovir alafenamide)

Odefsey® (emtricitabine/rilpivirine/tenofovir alafenamide)

Symtuza® (darunavir/cobicistat/emtricitabine/tenofovir alafenamide)
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Efficacy: Viral Suppression

The primary measure of efficacy for ART is the achievement and maintenance of virologic
suppression, defined as HIV-1 RNA levels below 50 copies/mL. Head-to-head clinical trials
have demonstrated the non-inferiority of these TAF-based regimens in treatment-naive and
virologically suppressed patients.
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Safety Profile: Key Adverse Events
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While all regimens are generally well-tolerated, their safety profiles differ, particularly

concerning weight gain and potential for drug-drug interactions.
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Mechanisms of Action

The antiviral activity of these regimens stems from the synergistic action of their components,

primarily targeting two key enzymes in the HIV replication cycle: reverse transcriptase and

integrase, or protease for Symtuza.

Biktarvy (Bictegravir/[Emtricitabine/Tenofovir
Alafenamide)

Biktarvy combines an integrase strand transfer inhibitor (INSTI) with two nucleoside reverse
transcriptase inhibitors (NRTIS).[1][4][21][22]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2423890?utm_src=pdf-body-img
https://www.benchchem.com/product/b2423890?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2423890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. How Biktarvy works: Mechanism of action explained [medicalnewstoday.com]

2. Elvitegravir/cobicistat/emtricitabine/tenofovir Alafenamide (Genvoya) | Davis’s Drug Guide
[nursing.unboundmedicine.com]

3. gilead.com [gilead.com]
4. go.drugbank.com [go.drugbank.com]

5. Genvoya (Elvitegravir, Cobicistat, Emtricitabine, and Tenofovir Alafenamide Tablets): Side
Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

6. Switch to bictegravir/emtricitabine/tenofovir alafenamide from dolutegravir-based therapy -
PMC [pmc.ncbi.nlm.nih.gov]

7. GS-US-380-1489 | Faculty of Population Health Sciences [ucl.ac.uk]

8. portal.dimdi.de [portal.dimdi.de]

9. db.cngb.org [db.cngb.org]

10. Clinical Studies in Treatment-Naive Adults | BIKTARVY® HCP [biktarvyhcp.com]
11. portal.dimdi.de [portal.dimdi.de]

12. Bictegravir/emtricitabine/tenofovir alafenamide as initial treatment for HIV-1: five-year
follow-up from two randomized trials - PMC [pmc.ncbi.nlm.nih.gov]

13. GS-US-380-1490 | Faculty of Population Health Sciences [ucl.ac.uk]
14. academic.oup.com [academic.oup.com]

15. Biktarvy vs. Symtuza for HIV-Related Weight Gain - Info for Participants - Phase Phase 4
Clinical Trial 2025 | Power | Power [withpower.com]

16. clinicaltrials.eu [clinicaltrials.eu]

17. Effect of Biktarvy & Symtuza on microRNAs in HIV and Correlation With Weight Gain
[ctv.veeva.com]

18. drugs.com [drugs.com]

19. ec.europa.eu [ec.europa.eu]

20. droracle.ai [droracle.ai]

21. Bictegravir/emtricitabine/tenofovir alafenamide - Wikipedia [en.wikipedia.org]

22. m.youtube.com [m.youtube.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.medicalnewstoday.com/articles/drugs-how-biktarvy-works
https://nursing.unboundmedicine.com/nursingcentral/view/Davis-Drug-Guide/110392/all/elvitegravir_cobicistat_emtricitabine_tenofovir_alafenamide?q=f
https://nursing.unboundmedicine.com/nursingcentral/view/Davis-Drug-Guide/110392/all/elvitegravir_cobicistat_emtricitabine_tenofovir_alafenamide?q=f
https://www.gilead.com/news/news-details/2018/gilead-presents-data-from-phase-3-study-evaluating-women-who-switched-to-biktarvy-bictegravir-emtricitabine-and-tenofovir-alafenamide-from-a-boosted-protease-inhibitor-based-regimen-or-boost
https://go.drugbank.com/drugs/DB11799
https://www.rxlist.com/genvoya-drug.htm
https://www.rxlist.com/genvoya-drug.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064918/
https://www.ucl.ac.uk/population-health-sciences/gs-us-380-1489
https://portal.dimdi.de/data/ctr/O-2714372-1-0-F82242-20181123141017.pdf
https://db.cngb.org/data_resources/literature/28867497
https://www.biktarvyhcp.com/efficacy-resistance/treatment-naive
https://portal.dimdi.de/data/ctr/O-2714372-3-0-2224BD-20220602110253.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10186485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10186485/
https://www.ucl.ac.uk/population-health-sciences/gs-us-380-1490
https://academic.oup.com/jac/article/80/1/281/7903192
https://www.withpower.com/trial/phase-4-hiv-infections-6-2022-f39da
https://www.withpower.com/trial/phase-4-hiv-infections-6-2022-f39da
https://clinicaltrials.eu/trial/study-comparing-integrase-inhibitor-bictegravir-and-boosted-protease-inhibitor-darunavir-treatments-for-patients-with-advanced-hiv-infection/
https://ctv.veeva.com/study/effect-of-biktarvy-symtuza-on-micrornas-in-hiv-and-correlation-with-weight-gain
https://ctv.veeva.com/study/effect-of-biktarvy-symtuza-on-micrornas-in-hiv-and-correlation-with-weight-gain
https://www.drugs.com/compare/biktarvy-vs-symtuza
https://ec.europa.eu/health/documents/community-register/2017/20170324137422/anx_137422_en.pdf
https://www.droracle.ai/articles/554895/what-is-the-mechanism-of-drug-drug-interactions-with-symtuza
https://en.wikipedia.org/wiki/Bictegravir/emtricitabine/tenofovir_alafenamide
https://m.youtube.com/watch?v=ckrywH2JPVQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2423890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

 To cite this document: BenchChem. [Head-to-head comparison of different TAF-based
antiretroviral regimens]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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